![molecular formula C25H19FN4O2S2 B2403349 2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one CAS No. 899965-71-0](/img/structure/B2403349.png)
2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-6-phenylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H19FN4O2S2 and its molecular weight is 490.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Research has highlighted the potential of derivatives similar to the specified compound in exhibiting significant anticancer activities. For instance, compounds derived from the pyrazole and pyrimidine classes have been synthesized and evaluated for their cytotoxicity against a range of cancerous cell lines, including lung, breast, and CNS cancers. These compounds have shown promising results at low concentrations compared to traditional chemotherapy drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). Similarly, pyrazole derivatives have been investigated for their topoisomerase IIα inhibitory activity and in vitro cytotoxicity, with certain analogs demonstrating superior cytotoxicity and inhibition potential, indicating their promise as anticancer agents (Alam et al., 2016).
Antimicrobial Activity
The compound and its derivatives have also been explored for their antimicrobial properties. Studies on thio-substituted ethyl nicotinate derivatives, thieno[2,3-b]pyridines, and pyridothienopyrimidines have shown a range of antimicrobial activities. This research underscores the utility of the compound's framework in synthesizing derivatives with potential applications in combating microbial infections (Gad-Elkareem et al., 2011).
Heterocyclic Compound Synthesis
The compound has served as a key intermediate in the synthesis of novel heterocyclic compounds. Research into isostructural thiazoles, incorporating pyrazol and fluorophenyl groups, has contributed to the development of materials with potential chemical and biological applications. Such studies not only expand the chemical space of heterocyclic compounds but also open new avenues for the development of therapeutic agents and materials with unique properties (Kariuki et al., 2021).
Properties
IUPAC Name |
2-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-phenyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19FN4O2S2/c26-18-10-8-17(9-11-18)21-13-20(22-7-4-12-33-22)29-30(21)24(32)15-34-25-27-19(14-23(31)28-25)16-5-2-1-3-6-16/h1-12,14,21H,13,15H2,(H,27,28,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSSLCEAQKLMHLT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(N=C1C2=CC=CS2)C(=O)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4)C5=CC=C(C=C5)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19FN4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.